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Compound of Interest

Compound Name: BM-cyclin

CAS No.: 118277-12-6

Cat. No.: B1169156

Get Quote

Introduction

Mycoplasma contamination is a pervasive issue in cell culture, capable of altering cellular

metabolism, growth rates, and gene expression, thereby compromising experimental results.[1]

Due to their lack of a cell wall, mycoplasmas are resistant to common antibiotics like penicillin.

[2][3] BM-Cyclin, a combination of tiamulin (BM-Cyclin 1) and minocycline (BM-Cyclin 2), is

an effective treatment for eliminating mycoplasma from infected cell cultures.[4][5][6] However,

confirming the complete eradication of mycoplasma post-treatment is critical and presents

unique challenges. Residual non-viable mycoplasma or their DNA can lead to false-positive

results, while low levels of persistent organisms can cause re-contamination.[7] Therefore, a

robust post-treatment testing strategy is essential to ensure cultures are truly mycoplasma-free.

These application notes provide a comprehensive overview and detailed protocols for reliable

mycoplasma detection after a course of BM-Cyclin treatment.

BM-Cyclin Treatment and Post-Treatment Culture

BM-Cyclin treatment involves alternating cycles of two antibiotics to effectively eliminate

mycoplasmas while minimizing the development of resistance.[7] A typical treatment course
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lasts three weeks.[4][8] Following the completion of the antibiotic regimen, a crucial "recovery"

phase is necessary. Cells must be cultured in antibiotic-free medium for a minimum of two to

three weeks.[7][9] This period allows any potentially surviving mycoplasma to replicate to a

detectable level and helps dilute any residual, non-viable DNA from the culture, which is

particularly important when using highly sensitive detection methods like PCR.[7]
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BM-Cyclin Treatment Protocol (3 Weeks)

Post-Treatment Recovery & Testing

Start Treatment
(Contaminated Culture)

Days 1-3:
Culture with BM-Cyclin 1

(10 µg/mL)

Cycle 1 Days 4-7:
Culture with BM-Cyclin 2

(5 µg/mL)

Days 8-10:
Culture with BM-Cyclin 1

Cycle 2 Days 11-14:
Culture with BM-Cyclin 2

Days 15-17:
Culture with BM-Cyclin 1

Cycle 3 Days 18-21:
Culture with BM-Cyclin 2

Culture for ≥2 Weeks
in Antibiotic-Free Medium

Perform Mycoplasma
Detection Assay

Culture is Clean

Negative Result

Re-Treat or
Discard Culture

Positive Result
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Sample Preparation

DNA Extraction & PCR

Analysis

1. Culture cells for 2-3 days
(Post-recovery period)

2. Collect 1 mL of culture supernatant

3. Centrifuge to pellet cells/debris
(e.g., 200 x g, 5 min)

4. Transfer supernatant for DNA extraction
OR lyse cell pellet

5. Extract DNA using a
commercial kit

6. Set up PCR reaction with
mycoplasma-specific primers

7. Run PCR program
(e.g., 35 cycles)

8. Run PCR product on an
_agarose gel_

9. Visualize bands under UV light

Positive:
Band of expected size

Present

Negative:
No band

Absent
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1. Collect 100 µL of cell
culture supernatant

2. Add 100 µL of
MycoAlert™ Reagent (A)

3. Incubate for 5 minutes
at room temperature

4. Measure Luminescence
(Reading A)

5. Add 100 µL of
MycoAlert™ Substrate (B)

6. Incubate for 10 minutes
at room temperature

7. Measure Luminescence
(Reading B)

8. Calculate Ratio (B / A)

Interpret Result

Positive:
Ratio > 1.2

Negative:
Ratio < 0.9

Borderline:
Ratio 0.9 - 1.2

(Retest)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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